![molecular formula C13H13ClN2O4 B7840316 methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate](/img/structure/B7840316.png)
methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate
Overview
Description
methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate is a chemical compound with unique properties and applications. It is often used in various scientific research fields due to its specific characteristics.
Chemical Reactions Analysis
methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. The major products formed from these reactions are typically derivatives of the original compound, which can be used in further applications .
Scientific Research Applications
methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate has a wide range of scientific research applications. It is used in chemistry for the synthesis of new compounds, in biology for studying cellular processes, in medicine for developing new drugs, and in industry for creating new materials. Its versatility makes it a valuable compound in many research fields .
Mechanism of Action
The mechanism of action of methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological effects, depending on the context in which the compound is used .
Comparison with Similar Compounds
methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable structures or functional groups. The specific properties and applications of this compound make it distinct from these similar compounds, providing unique advantages in certain research contexts .
Properties
IUPAC Name |
methyl (2Z)-2-[amino(benzamido)methylidene]-4-chloro-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O4/c1-20-13(19)10(9(17)7-14)11(15)16-12(18)8-5-3-2-4-6-8/h2-6H,7,15H2,1H3,(H,16,18)/b11-10- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBKIRMJBUIVZMV-KHPPLWFESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C(N)NC(=O)C1=CC=CC=C1)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C(/N)\NC(=O)C1=CC=CC=C1)/C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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